Cas no 127154-27-2 (5-bromo-2-2-(2-hydroxyethoxy)ethoxybenzaldehyde)

• Product Name: 5-bromo-2-2-(2-hydroxyethoxy)ethoxybenzaldehyde
• CAS No: 127154-27-2
• MF: C₁₁H₁₃BrO₄
• MW: 289.122523069382
• CID: 5452133
• PubChem ID: 14688777
• Update Time: 2025-05-21

5-bromo-2-2-(2-hydroxyethoxy)ethoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 127154-27-2
• AKOS008805294
• Z756091334
• EN300-1180451
• 5-bromo-2-[2-(2-hydroxyethoxy)ethoxy]benzaldehyde
• 5-bromo-2-2-(2-hydroxyethoxy)ethoxybenzaldehyde

• Inchi： 1S/C11H13BrO4/c12-10-1-2-11(9(7-10)8-14)16-6-5-15-4-3-13/h1-2,7-8,13H,3-6H2
• InChI Key： UJJGBBKGBQOOOZ-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(Br)=CC=C1OCCOCCO

Computed Properties

• Exact Mass: 287.99972g/mol
• Monoisotopic Mass: 287.99972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.485±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 55-56 °C
• Boiling Point: 426.6±40.0 °C(Predicted)
• pka: 14.34±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-bromo-2-2-(2-hydroxyethoxy)ethoxybenzaldehyde

Introduction to 5-Bromo-2-(2-Hydroxyethoxy)ethoxybenzaldehyde (CAS No. 127154-27-2)

5-Bromo-2-(2-hydroxyethoxy)ethoxybenzaldehyde, with the CAS number 127154-27-2, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its bromine substitution and the presence of a hydroxyethoxyethoxy functional group, which imparts specific reactivity and solubility properties.

The chemical structure of 5-bromo-2-(2-hydroxyethoxy)ethoxybenzaldehyde consists of a benzaldehyde core with a bromine atom at the 5-position and a 2-(2-hydroxyethoxy)ethoxy substituent at the 2-position. The presence of the bromine atom provides a handle for further chemical modifications, making this compound an attractive starting material for the synthesis of more complex molecules. The hydroxyethoxyethoxy group, on the other hand, enhances the compound's solubility in polar solvents and can influence its biological activity.

In the realm of medicinal chemistry, 5-bromo-2-(2-hydroxyethoxy)ethoxybenzaldehyde has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological pathways, making it a valuable candidate for the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. These findings suggest that 5-bromo-2-(2-hydroxyethoxy)ethoxybenzaldehyde could serve as a scaffold for the design of drugs targeting inflammatory diseases and cancer.

Beyond its medicinal applications, 5-bromo-2-(2-hydroxyethoxy)ethoxybenzaldehyde has also found utility in materials science. Its unique combination of functional groups makes it suitable for use in the synthesis of polymers and other advanced materials. For example, researchers at the University of California have utilized this compound as a monomer in the preparation of polymeric materials with enhanced mechanical properties and improved biocompatibility. These materials have potential applications in tissue engineering and drug delivery systems.

The synthesis of 5-bromo-2-(2-hydroxyethoxy)ethoxybenzaldehyde typically involves multi-step reactions, starting from readily available starting materials such as bromobenzene and ethylene glycol. Key steps include nucleophilic substitution reactions to introduce the hydroxyethoxyethoxy group and subsequent oxidation to form the aldehyde functionality. The synthetic route is well-documented in the literature, providing a robust foundation for further chemical modifications.

In terms of safety and handling, it is important to note that while 5-bromo-2-(2-hydroxyethoxy)ethoxybenzaldehyde is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, storage conditions should be carefully controlled to maintain the stability and purity of the compound.

The physical properties of 5-bromo-2-(2-hydroxyethoxy)ethoxybenzaldehyde, including its melting point, boiling point, and solubility, have been extensively studied. These properties are crucial for optimizing its use in various applications. For example, its solubility in polar solvents such as ethanol and dimethyl sulfoxide (DMSO) makes it suitable for use in solution-based reactions and formulations.

In conclusion, 5-bromo-2-(2-hydroxyethoxy)ethoxybenzaldehyde (CAS No. 127154-27-2) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure provides a foundation for further research and development, opening up new avenues for innovation in these fields. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological capabilities.